
molecular weight of (5-Methylthiophen-2-
yl)methanamine hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
(5-Methylthiophen-2-

yl)methanamine hydrochloride

Cat. No.: B060439 Get Quote

Technical Guide: (5-Methylthiophen-2-
yl)methanamine hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available technical information for (5-
Methylthiophen-2-yl)methanamine hydrochloride. Detailed experimental protocols and

extensive biological data for this specific compound are not readily available in publicly

accessible literature. The information presented herein is based on general chemical principles

and data for structurally related compounds.

Introduction
(5-Methylthiophen-2-yl)methanamine hydrochloride is a chemical compound belonging to

the thiophene class of heterocyclic molecules. Thiophene and its derivatives are of significant

interest in medicinal chemistry due to their wide range of biological activities.[1][2][3][4] This

guide provides a summary of the key physicochemical properties, a plausible synthetic route,

and an overview of the potential biological context and safety considerations for (5-
Methylthiophen-2-yl)methanamine hydrochloride.
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The fundamental physicochemical properties of (5-Methylthiophen-2-yl)methanamine
hydrochloride are summarized in the table below. The molecular weight is calculated from its

molecular formula, C₆H₁₀ClNS.[5]

Property Value Source

Molecular Formula C₆H₁₀ClNS [5]

Molecular Weight 163.67 g/mol Calculated

CAS Number 171661-55-5 [5]

Appearance
Off-white solid (general for

similar compounds)
[6]

Solubility
Soluble in water (general for

hydrochlorides)
[6][7]

Molecular Weight Calculation:

The molecular weight is determined by the sum of the atomic weights of its constituent atoms.

The atomic weights used are: Carbon (12.011 u), Hydrogen (1.008 u), Chlorine (35.453 u),

Nitrogen (14.007 u), and Sulfur (32.06 u).

Carbon: 6 * 12.011 u = 72.066 u

Hydrogen: 10 * 1.008 u = 10.080 u

Chlorine: 1 * 35.453 u = 35.453 u

Nitrogen: 1 * 14.007 u = 14.007 u

Sulfur: 1 * 32.06 u = 32.060 u

Total Molecular Weight: 163.666 g/mol
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A specific, detailed experimental protocol for the synthesis of (5-Methylthiophen-2-
yl)methanamine hydrochloride is not readily available in the reviewed literature. However, a

plausible synthetic route can be conceptualized based on established organic chemistry

reactions. A common method for the synthesis of aminomethylthiophenes involves the

reduction of an intermediate, such as an oxime or a nitrile, derived from the corresponding

aldehyde.

Below is a conceptual workflow for the synthesis of (5-Methylthiophen-2-yl)methanamine,

which can then be converted to its hydrochloride salt.

Synthesis of (5-Methylthiophen-2-yl)methanamine

5-Methylthiophene-2-carbaldehyde

5-Methylthiophene-2-carbaldehyde oxime

Reaction with

Hydroxylamine

(5-Methylthiophen-2-yl)methanamine

Reduction with

Reducing Agent
(e.g., LiAlH4 or H2/Pd)

(5-Methylthiophen-2-yl)methanamine hydrochloride

Reaction with

Hydrochloric Acid (HCl)

Click to download full resolution via product page

Caption: Conceptual synthesis workflow for (5-Methylthiophen-2-yl)methanamine
hydrochloride.
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While specific biological activities for (5-Methylthiophen-2-yl)methanamine hydrochloride
are not detailed in the available literature, the broader class of thiophene derivatives is known

to exhibit a wide range of pharmacological effects. These include:

Antimicrobial and Antifungal Activity: Many 2-aminothiophene derivatives have been

investigated for their potential as antimicrobial and antifungal agents.

Anti-inflammatory and Analgesic Properties: Thiophene-containing compounds have shown

promise as anti-inflammatory and analgesic agents.

Antitumor Activity: Certain thiophene derivatives have been studied for their potential as

anticancer agents.[8]

Enzyme Inhibition: Thiophenes have been explored as inhibitors for various enzymes, with

some showing potential as HIV-1 protease inhibitors.[1][3]

Positive Allosteric Modulators: Recent studies have shown that 2-aminothiophene derivatives

can act as positive allosteric modulators of receptors like the glucagon-like peptide 1

receptor (GLP-1R), which is a target for the treatment of type 2 diabetes and obesity.[9]

Given these general activities, (5-Methylthiophen-2-yl)methanamine hydrochloride could be

a candidate for investigation in these therapeutic areas. However, without specific experimental

data, its biological role remains speculative.

Safety and Handling
Detailed toxicological data for (5-Methylthiophen-2-yl)methanamine hydrochloride is not

available. However, based on safety data sheets for similar chemical structures, general safety

precautions should be observed.

General Safety Recommendations:

Handling: Wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat.[5] Handle in a well-ventilated area or in a fume hood. Avoid

breathing dust.[5]
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Eye Contact: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice.[5]

Skin Contact: May cause skin irritation. Wash off immediately with soap and plenty of water.

Ingestion: May be harmful if swallowed.

Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away

from heat and sources of ignition.

Conclusion
(5-Methylthiophen-2-yl)methanamine hydrochloride is a thiophene derivative with a

calculated molecular weight of 163.67 g/mol . While the thiophene scaffold is of significant

interest in drug discovery, there is a notable lack of specific, in-depth technical data for this

particular compound in the public domain. Researchers and drug development professionals

interested in this molecule should consider a thorough experimental evaluation to determine its

physicochemical properties, biological activity, and safety profile. The information provided in

this guide serves as a preliminary overview based on general chemical knowledge and data

from related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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